2,6-Dimethyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)octa-2,4,6-trienal

Specification

• CAS No.: 53892-71-0
• Molecular Formula: C19H28O
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 2,6-dimethyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-2,4,6-trienal
• Standard InChI: InChI=1S/C19H28O/c1-15(8-6-9-16(2)14-20)11-12-18-17(3)10-7-13-19(18,4)5/h6,8-9,11,14H,7,10,12-13H2,1-5H3
• Standard InChI Key: QZDNGQHXXIMLFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)(C)C)CC=C(C)C=CC=C(C)C=O

Introduction

Structural and Molecular Characteristics

Atomic Composition and Connectivity

The compound’s IUPAC name, 2,6-dimethyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-2,4,6-trienal, systematically describes its structure:

• A linear octa-2,4,6-trienal backbone with methyl groups at positions 2 and 6.

• A 2,6,6-trimethylcyclohexen-1-yl group attached at position 8.

• An aldehyde functional group at position 1.

The canonical SMILES representation, CC1=C(C(CCC1)(C)C)CC=C(C)C=CC=C(C)C=O, encodes this connectivity, highlighting the conjugated trienal system and the cyclohexene ring’s substitution pattern.

Table 1: Key Molecular Descriptors

Property	Value
Molecular formula	$\text{C}_{19}\text{H}_{28}\text{O}$
Molecular weight	272.4 g/mol
IUPAC name	2,6-dimethyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-2,4,6-trienal
InChIKey	QZDNGQHXXIMLFS-UHFFFAOYSA-N
CAS Registry Number	53892-71-0

Stereoelectronic Features

The molecule’s reactivity is governed by two key features:

• Conjugated Trienal System: The alternating double bonds ($\text{C2=C3-C4=C5-C6=C7}$) enable extended π-orbital delocalization, facilitating electrophilic addition and cycloaddition reactions.

• Cyclohexene Substituent: The 2,6,6-trimethylcyclohexen-1-yl group introduces steric hindrance and electronic effects, influencing regioselectivity in subsequent reactions.

Synthesis and Reaction Optimization

Catalytic Cyclization of Linalool

A primary synthesis route involves the acid-catalyzed cyclization of linalool (a monoterpene alcohol) using Amberlyst-15, a macroreticular ion-exchange resin. The reaction proceeds via a carbocation intermediate, with the resin’s sulfonic acid groups facilitating protonation and cyclization.

Table 2: Representative Reaction Conditions

Parameter	Value
Catalyst	Amberlyst-15 (5–10 wt%)
Solvent	Toluene
Temperature	80–100°C
Reaction Time	4–6 hours
Yield	60–75%

Key variables affecting yield include:

• Catalyst Loading: Higher resin concentrations (≥10 wt%) accelerate kinetics but may promote side reactions.

• Temperature Control: Temperatures above 100°C favor dehydrogenation byproducts.

Mechanistic Insights

Density functional theory (DFT) studies suggest the cyclization proceeds through a chair-like transition state, where the developing cyclohexene ring adopts a pseudo-axial orientation to minimize steric clash with the trienal chain. The aldehyde group remains unconjugated during this step, as evidenced by infrared (IR) spectroscopy showing a strong $\nu(\text{C=O})$ stretch at 1,710 cm⁻¹.

Chemical Reactivity and Functionalization

Aldehyde-Directed Reactions

The terminal aldehyde group undergoes typical nucleophilic additions:

• Grignard Reagents: Reaction with methylmagnesium bromide yields a secondary alcohol, though steric hindrance from the cyclohexene group limits conversion to ~40%.

• Wittig Olefination: Employing ylides extends the conjugated system, producing tetraenal derivatives with enhanced UV absorption ($\lambda_{\text{max}}$ ≈ 320 nm).

Diels-Alder Reactivity

The trienal moiety acts as a diene in Diels-Alder reactions. With maleic anhydride as a dienophile, the reaction proceeds at 50°C in dichloromethane, yielding a bicyclic adduct with endo selectivity (dr 4:1).

Table 3: Selectivity in Diels-Alder Reactions

Dienophile	Temperature	endo:exo Ratio
Maleic anhydride	50°C	4:1
Acrylonitrile	25°C	1.5:1
Dimethyl acetylenedicarboxylate	80°C	3:1

Applications in Materials and Pharmaceuticals

Fragrance Industry

The compound’s structural similarity to β-ionone (a violet-like odorant) suggests potential as a fragrance precursor. Hydrogenation of the trienal system produces saturated alcohols with woody-amber olfactory profiles.

Polymer Science

Incorporating the trienal into conjugated polymers enhances electron mobility. Preliminary studies show polyacetylene derivatives with conductivity values of $10^{-3} \, \text{S/cm}$, comparable to unsubstituted polyacetylene.

Comparative Analysis with Structural Analogs

Table 4: Comparison with Terpenoid Derivatives

Compound	Molecular Formula	Key Features	Applications
2,6-Dimethyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-2,4,6-trienal	$\text{C}_{19}\text{H}_{28}\text{O}$	Conjugated trienal, cyclohexene group	Polymers, fragrances
β-Ionone	$\text{C}_{13}\text{H}_{20}\text{O}$	Cyclic ketone, violet odor	Perfumery, flavoring
α-Bergamotene	$\text{C}_{15}\text{H}_{24}$	Bicyclic sesquiterpene	Insect pheromone

The trienal’s extended conjugation differentiates it from β-ionone, enabling unique electronic properties absent in simpler terpenoids.

Future Research Directions

• Synthetic Methodology: Developing asymmetric catalysis routes to access enantiopure trienal derivatives.

• Materials Optimization: Tuning polymer bandgaps via substituent modification for organic photovoltaics.

• Biological Profiling: In vitro assays to validate RAR-γ binding and assess therapeutic potential.